Cas no 5348-97-0 (1-Piperazinecarboxamide,N,N-diethyl-4-methyl-, hydrochloride (1:1))

• Product Name: 1-Piperazinecarboxamide,N,N-diethyl-4-methyl-, hydrochloride (1:1)
• CAS No: 5348-97-0
• MF: C₁₀H₂₂ClN₃O
• MW: 235.75418138504
• CID: 370934
• PubChem ID: 79300
• Update Time: 2025-04-19

1-Piperazinecarboxamide,N,N-diethyl-4-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N,N-diethyl-4-methyl-, hydrochloride (1:1)
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, hydrochloride
• N,N-diethyl-4-methylpiperazine-1-carboxamide monohydrochloride
• Diethylcarbamazine hydridochloride
• DTXSID70968204
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, monohydrochloride
• SCHEMBL10412471
• NSC1364
• NS00080999
• 1-Diethylcarbamyl-4-methylpiperazine hydrochloride
• N,N-Diethyl-4-methylpiperazine-1-carboxamide--hydrogen chloride (1/1)
• Diethylcarbamazine hydrochloride
• 1-diethylcarbamyl-4-methyl-piperazine hydrochloride
• NSC-1364
• EINECS 226-309-2
• NSC 1364
• Diethylcarbamazine HCl
• 1-Piperazinecarboxamide,N-diethyl-4-methyl-, hydrochloride
• 1-Piperazinecarboxamide,N-diethyl-4-methyl-, monohydrochloride
• 5348-97-0

• Inchi： 1S/C10H21N3O.ClH/c1-4-12(5-2)10(14)13-8-6-11(3)7-9-13;/h4-9H2,1-3H3;1H
• InChI Key： WCJHPDVYERQRGZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(N(CC)CC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 235.14536
• Monoisotopic Mass: 235.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8A^2

Experimental Properties

• Boiling Point: 297.4°Cat760mmHg
• Flash Point: 116.6°C
• PSA: 26.79
• LogP: 1.37340